molecular formula C12H14BrNO3 B2756834 2-Acetamido-3-(4-bromophenyl)-2-methylpropanoic acid CAS No. 1962466-37-0

2-Acetamido-3-(4-bromophenyl)-2-methylpropanoic acid

Cat. No. B2756834
CAS RN: 1962466-37-0
M. Wt: 300.152
InChI Key: TZKDOCXBDQIVAN-UHFFFAOYSA-N
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Description

2-Acetamido-3-(4-bromophenyl)-2-methylpropanoic acid , also known by its IUPAC name N-acetyl-S-(4-bromophenyl)cysteine , is a chemical compound with the molecular formula C₁₁H₁₂BrNO₃S . It has a molecular weight of approximately 318.19 g/mol . The compound is a solid powder and is typically stored at ambient temperature .


Physical And Chemical Properties Analysis

  • Safety Information : The compound carries warning labels (GHS07) and hazard statements (H315, H319, H335). Safety precautions include avoiding inhalation, ensuring proper ventilation, and using appropriate personal protective equipment .

properties

IUPAC Name

2-acetamido-3-(4-bromophenyl)-2-methylpropanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14BrNO3/c1-8(15)14-12(2,11(16)17)7-9-3-5-10(13)6-4-9/h3-6H,7H2,1-2H3,(H,14,15)(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZKDOCXBDQIVAN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC(C)(CC1=CC=C(C=C1)Br)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14BrNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Acetamido-3-(4-bromophenyl)-2-methylpropanoic acid

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